Cas no 2101196-85-2 (2'-Methyl-1-(2-nitrophenyl)-1H,2'H-3,3'-bipyrazole)

• Product Name: 2'-Methyl-1-(2-nitrophenyl)-1H,2'H-3,3'-bipyrazole
• CAS No: 2101196-85-2
• MF: C₁₃H₁₁N₅O₂
• MW: 269.258741617203
• CID: 5183802
• Update Time: 2023-08-25

2'-Methyl-1-(2-nitrophenyl)-1H,2'H-3,3'-bipyrazole Chemical and Physical Properties

Names and Identifiers

• 2'-Methyl-1-(2-nitrophenyl)-1H,2'H-3,3'-bipyrazole
• 3-(2-methylpyrazol-3-yl)-1-(2-nitrophenyl)pyrazole

• Inchi： 1S/C13H11N5O2/c1-16-11(6-8-14-16)10-7-9-17(15-10)12-4-2-3-5-13(12)18(19)20/h2-9H,1H3
• InChI Key： NYZCBYNCVMFCSH-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1N1C=CC(C2=CC=NN2C)=N1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 361
• XLogP3: 1.7
• Topological Polar Surface Area: 81.5